Cas no 1805225-23-3 (2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine)

• Product Name: 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine
• CAS No: 1805225-23-3
• MF: C₇H₈F₂N₄O₂
• MW: 218.160827636719
• CID: 4856961
• Update Time: 2025-10-30

2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H8F2N4O2/c8-5(9)4-1-3(2-10)6(11)12-7(4)13(14)15/h1,5H,2,10H2,(H2,11,12)
• InChI Key： XTTASEDNPWKWGM-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(C(CN)=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.7
• Topological Polar Surface Area: 111

Additional information on 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine

2-Amino-3-(Aminomethyl)-5-(Difluoromethyl)-6-Nitropyridine: A Comprehensive Overview

2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1805225-23-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine, including its chemical properties, synthesis methods, and recent advancements in its biological and pharmacological studies.

Chemical Structure and Properties

2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine is a pyridine derivative with a complex molecular structure. The presence of an amino group, an aminomethyl group, a difluoromethyl group, and a nitro group on the pyridine ring imparts unique chemical and physical properties to this compound. The molecular formula of 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine is C₉H₁₀F₂N₄O₂, and its molecular weight is 230.19 g/mol. The compound is typically synthesized through a series of multi-step reactions involving the functionalization of the pyridine ring with the desired substituents.

The difluoromethyl group in 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine is particularly noteworthy due to its ability to modulate the electronic properties of the molecule. Fluorinated compounds often exhibit enhanced biological activity and metabolic stability, making them valuable candidates for drug development. The nitro group, on the other hand, can be reduced to an amino group under appropriate conditions, which can be useful in the synthesis of more complex derivatives.

Synthesis Methods

The synthesis of 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine involves several key steps. One common approach begins with the preparation of 5-difluoromethyl-6-nitropyridin-2(1H)-one, which can be achieved through the reaction of 6-chloro-5-difluoromethylpyridin-2(1H)-one with sodium azide followed by reduction to form the corresponding amine. The resulting amine can then be further functionalized by introducing the aminomethyl group through reductive amination or other suitable methods.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions to introduce the difluoromethyl group onto the pyridine ring. This method offers greater flexibility in terms of substrate scope and can be adapted to synthesize a variety of substituted pyridines with high regioselectivity and yield.

Biological and Pharmacological Studies

2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or host cell factors.

In addition to its antiviral properties, 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The anticancer activity is thought to be mediated by multiple mechanisms, such as DNA damage induction, cell cycle arrest, and inhibition of angiogenesis.

Clinical Applications and Future Directions

The promising biological activities of 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine have spurred interest in its potential clinical applications. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Ongoing research efforts are focused on optimizing the structure-activity relationship (SAR) of 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with improved pharmacological profiles. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can improve the solubility and bioavailability of this compound.

In conclusion, 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-6-nitropyridine (CAS No. 1805225-23-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, this compound holds significant promise for addressing unmet medical needs in areas such as viral infections and cancer treatment.